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Compound of Interest

Compound Name: 4-Mercapto-4-methyl-2-pentanone

Cat. No.: B033688 Get Quote

An In-Depth Technical Guide to 4-Methyl-4-
sulfanylpentan-2-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methyl-4-sulfanylpentan-2-one, also known as 4-mercapto-4-methyl-2-pentanone, is a

volatile sulfur compound of significant interest in the fields of flavor chemistry, natural products,

and analytical science. This technical guide provides a comprehensive overview of its physical

and chemical characteristics, analytical methodologies for its detection and quantification, and

essential safety and handling protocols. The information is intended to serve as a foundational

resource for researchers and professionals working with this potent aroma compound.

Physical and Chemical Properties
4-Methyl-4-sulfanylpentan-2-one is a ketone containing a thiol group.[1] Its fundamental

properties are summarized in the table below, providing a quick reference for laboratory and

research applications.
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Property Value Reference

Molecular Formula C6H12OS [2][3][4]

Molecular Weight 132.22 g/mol [4]

CAS Number 19872-52-7 [2][3][4]

Appearance
Colorless to light yellow, clear

liquid
[4]

Boiling Point 174 °C [4]

Density 0.961 g/cm³ [4]

Refractive Index 1.4620 [4]

Flash Point 54 °C [4]

Solubility

Soluble in water, chloroform,

and slightly soluble in

methanol.

[4]

pKa 10.32 ± 0.25 (Predicted) [4]

LogP 1.23 [4]

Chemical Reactivity and Stability
Stability: 4-Methyl-4-sulfanylpentan-2-one is sensitive to air and can be hygroscopic.[4] For

long-term storage, it is recommended to keep it under an inert atmosphere at room

temperature.[4]

Reactivity: The molecule possesses two main reactive sites: the ketone functional group and

the thiol (sulfanyl) group. The thiol group is susceptible to oxidation, which can lead to the

formation of disulfides. It can also undergo reactions typical of thiols, such as alkylation and

addition to unsaturated systems. The ketone group can participate in reactions such as

reduction, condensation, and enolate formation.

Occurrence and Biological Significance
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4-Methyl-4-sulfanylpentan-2-one is a potent aroma compound found naturally in various plants

and is a key contributor to the characteristic aroma of many wines, particularly Sauvignon

blanc.[5] It is also a significant odorant in certain varieties of hops.[6] This compound has an

extremely low odor detection threshold and is often described as having a scent reminiscent of

box tree, grapefruit, and passionfruit.[1] It is also known to be a metabolite of Saccharomyces

cerevisiae.[2] In grapes, it primarily exists as non-volatile precursors, such as S-cysteinylated

and S-glutathionylated forms, which are then released by yeast during fermentation.

Experimental Protocols
Synthesis
While detailed, peer-reviewed synthesis protocols for 4-methyl-4-sulfanylpentan-2-one are not

readily available in the provided search results, a method for a related compound, 4-methylthio-

4-methyl-2-pentanone, is described. This involves the reaction of acetone and phenol catalyzed

by a strongly acidic cationic exchange resin, promoted with methyl mercaptan (MeSH). The

reaction is carried out in water at 75°C for 3 hours.[7] This suggests that a potential route to 4-

methyl-4-sulfanylpentan-2-one could involve the reaction of mesityl oxide (4-methyl-3-penten-2-

one) with a sulfur nucleophile, such as hydrogen sulfide, under acidic conditions.

Analytical Determination in Wine and Hops
The quantification of 4-methyl-4-sulfanylpentan-2-one in complex matrices like wine and hops

is challenging due to its low concentration (ng/L levels) and high volatility. A common and

effective method is a stable isotope dilution assay coupled with gas chromatography.[6]

Objective: To accurately quantify the concentration of 4-methyl-4-sulfanylpentan-2-one in a

sample.

Principle: A known amount of a stable isotope-labeled internal standard (e.g., 4-(13C)methyl-4-

sulfanyl(1,3,5-13C3)pentan-2-one) is added to the sample.[6] The thiols are then selectively

isolated, derivatized to enhance volatility and chromatographic performance, and analyzed by

gas chromatography coupled with mass spectrometry.[6] The ratio of the native compound to

the internal standard allows for precise quantification.

Materials and Reagents:
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Sample (wine, hop extract)

Stable isotope-labeled internal standard

Derivatizing agent (e.g., ethyl propiolate)

Mercurated agarose for selective thiol isolation[6]

Organic solvents (e.g., dichloromethane, methanol)

Gas chromatograph with a mass selective detector (GC-MS) or tandem mass spectrometry

(GC-MS/MS) or time-of-flight mass spectrometry (GC-TOFMS)[6]

Procedure:

Sample Preparation: A known volume or weight of the sample is taken.

Internal Standard Spiking: A precise amount of the stable isotope-labeled internal standard is

added to the sample.

Thiol Isolation: The sample is passed through a column containing mercurated agarose to

selectively bind the thiols.[6]

Elution: The bound thiols are eluted from the column.

Derivatization: The eluted thiols are derivatized with an appropriate agent, such as ethyl

propiolate, to form stable adducts suitable for GC analysis.

Extraction: The derivatized thiols are extracted into an organic solvent.

Analysis by GC-MS/MS or GCxGC-TOFMS: The extract is injected into the GC system for

separation. The mass spectrometer is used for detection and quantification by comparing the

signal of the analyte with that of the internal standard.[6]
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Sample Preparation Isolation & Derivatization Analysis Data Processing

Sample (Wine/Hops) Spike with Internal Standard Selective Thiol Isolation
(e.g., Mercurated Agarose)

Derivatization
(e.g., Ethyl Propiolate) Gas Chromatography (GC) Separation Mass Spectrometry (MS) Detection Quantification

Click to download full resolution via product page

Caption: Workflow for the quantitative analysis of 4-methyl-4-sulfanylpentan-2-one.

Safety and Handling
4-Methyl-4-sulfanylpentan-2-one is a flammable liquid and vapor and can cause skin, eye, and

respiratory irritation.[5] Proper safety precautions must be observed when handling this

compound.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

inadequate, use a suitable respirator.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a tightly closed container under an inert atmosphere.

Ground/bond container and receiving equipment to prevent static discharge.

Handling:
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Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use only non-sparking tools.

Take precautionary measures against static discharges.

Wash hands thoroughly after handling.

In Case of Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Personal Protective Equipment (PPE) Storage Handling Emergency Procedures

Safety Goggles Resistant Gloves Lab Coat Cool, Dry, Ventilated Area Away from Ignition Sources Inert Atmosphere Good Ventilation / Fume Hood Prevent Static Discharge Avoid Contact and Inhalation Contain Spill First Aid Measures Use Appropriate Extinguisher

Handling 4-Methyl-4-sulfanylpentan-2-one

Click to download full resolution via product page

Caption: Key safety and handling considerations for 4-methyl-4-sulfanylpentan-2-one.

Conclusion
4-Methyl-4-sulfanylpentan-2-one is a molecule of considerable importance, particularly in the

flavor and fragrance industry. Its unique sensory properties at very low concentrations
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necessitate precise and sensitive analytical techniques for its study. A thorough understanding

of its physical and chemical properties, coupled with strict adherence to safety protocols, is

paramount for any research or application involving this compound. This guide provides the

essential information for scientists and researchers to handle, analyze, and understand the role

of 4-methyl-4-sulfanylpentan-2-one in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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